Cas no 1073372-01-6 (2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester)

• Product Name: 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester
• CAS No: 1073372-01-6
• MF: C₁₇H₂₆BN₃O₃
• MW: 331.21764421463
• MDL: MFCD09027063
• CID: 857861
• PubChem ID: 43811064
• Update Time: 2025-10-20

2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazin-1-yl)ethanone
• 1-[4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl]ethanone
• 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic acid
• 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic acid pinacol ester
• AK119452
• CTK8E7046
• MAY00066
• MB06744
• MolPort-001-767-646
• SureCN1390680
• 1073372-01-6
• 6-(4-ACETYLPIPERAZIN-1-YL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• 1-{4-[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]PIPERAZIN-1-YL}ETHANONE
• 8MD-1-11
• 8MD-1-11; Betamethasone 6,7-didehydro-9,11-Epoxide;
• FD10317
• 1-(4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazin-1-yl)ethan-1-one
• 1-{4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-1-yl}ethan-1-one
• J-505888
• 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic acid pinacol ester, AldrichCPR
• YSB37201
• CS-0173907
• MFCD09027063
• SCHEMBL1390680
• AS-48841
• DTXSID40656449
• AKOS015950071
• BM-635
• 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic acid, pinacol ester
• 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester

• MDL： MFCD09027063
• Inchi： 1S/C17H26BN3O3/c1-13(22)20-8-10-21(11-9-20)15-7-6-14(12-19-15)18-23-16(2,3)17(4,5)24-18/h6-7,12H,8-11H2,1-5H3
• InChI Key： RNFCDPMIZSSWDQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)N2CCN(C(C)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 331.20700
• Monoisotopic Mass: 331.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 518.3±50.0 °C at 760 mmHg
• Flash Point: 267.3±30.1 °C
• PSA: 54.90000
• LogP: 1.05220
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester

Comprehensive Overview of 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester (CAS No. 1073372-01-6)

2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester (CAS No. 1073372-01-6) is a highly specialized boronic acid derivative widely utilized in cross-coupling reactions, particularly in Suzuki-Miyaura coupling. This compound has gained significant attention in pharmaceutical research and organic synthesis due to its unique structural properties and reactivity. Researchers often search for "boronic ester applications" or "pyridine derivatives in drug discovery," highlighting its relevance in modern chemistry.

The molecular structure of 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester features a pyridine core substituted with a piperazine-acetyl group and a boronic acid pinacol ester moiety. This combination enhances its stability and solubility, making it ideal for catalytic reactions. Recent trends in green chemistry have spurred interest in such compounds, as they enable efficient C-C bond formation with minimal waste. Queries like "sustainable synthesis using boronic esters" reflect this growing focus.

In medicinal chemistry, this compound serves as a key intermediate for designing kinase inhibitors and biologically active molecules. Its boronate group allows selective functionalization, addressing popular search terms such as "targeted drug synthesis" and "high-throughput screening reagents." The acetylpiperazine segment further contributes to its bioavailability, a hot topic in ADME studies (Absorption, Distribution, Metabolism, Excretion).

From a material science perspective, CAS 1073372-01-6 is explored for organic electronics due to its conjugated system. Searches for "boron-based semiconductors" or "piperazine-modified polymers" align with its potential in OLEDs and photovoltaic devices. Its thermal stability and electron-rich properties make it a candidate for advanced functional materials.

Quality control of 2-(4-Acetylpiperazin-1-yl)pyridine-5-boronic Acid Pinacol Ester involves rigorous HPLC and NMR analysis, ensuring compliance with GMP standards. Laboratories frequently inquire about "purity verification methods for boronic esters," underscoring the need for reliable characterization. Storage recommendations typically suggest anhydrous conditions to preserve its reactivity, a detail often searched alongside "handling air-sensitive reagents."

In summary, CAS 1073372-01-6 exemplifies the intersection of synthetic versatility and multidisciplinary applications. Its role in precision chemistry continues to expand, driven by demands for efficient catalysts and tailored molecular scaffolds. As research progresses, this compound remains pivotal in addressing challenges from drug development to smart material engineering.